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Compound of Interest

Compound Name: Nopinone

Cat. No.: B1589484

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This document provides essential safety and logistical information for the proper
disposal of nopinone, a combustible liquid that requires careful management. Adherence to
these procedures will help your institution remain compliant with safety regulations and build a
culture of safety.

Safety and Disposal Data Summary

The following table summarizes key safety and disposal information for nopinone, compiled
from safety data sheets (SDS). This data is critical for a quick assessment of risks and the
necessary precautions.
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Parameter

Value

Source(s)

Chemical Name

(1R)-(+)-Nopinone

CAS Number 38651-65-9 [1]
Molecular Formula CoH140 [1]
Physical Form Liquid

Flash Point

75 °C (167 °F) - closed cup

[2]

Hazard Statements

H227: Combustible liquid.
H315: Causes skin irritation.
H319: Causes serious eye
irritation. H335: May cause

respiratory irritation.

[3]

Storage

Store in a well-ventilated
place. Keep container tightly
closed. Keep cool. Store
locked up. Recommended

storage temperature: 2-8°C.

[3]

Personal Protective Equipment
(PPE)

Safety glasses with side-
shields, chemical-resistant
gloves, protective clothing, and
a multi-purpose combination
respirator cartridge (US) or
N95 dust mask.

[2](3]

Primary Disposal Method

Burn in a chemical incinerator
equipped with an afterburner

and scrubber.

[3]

Spill Containment

Absorb with an inert, liquid-
binding material (e.g., sand,

diatomite, universal binder).

Disposal Protocols
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The recommended procedure for the disposal of nopinone is through incineration by a
licensed professional waste disposal service.[3] It is crucial to adhere to local, state, and
federal regulations governing hazardous waste disposal.

Protocol 1: Routine Disposal of Nopinone Waste

This protocol is for the routine disposal of unused, contaminated, or waste nopinone and
associated materials.

Segregation: Collect waste nopinone and any contaminated materials (e.g., pipette tips,
gloves, absorbent pads) separately from other laboratory waste streams.[4]

Containerization:

o Liquid Waste: Collect liquid nopinone waste in a designated, leak-proof, and clearly
labeled container.[4] The container should be compatible with nopinone.

o Solid Waste: Place contaminated solid materials into a designated hazardous waste
container.[4]

Labeling: Clearly label the waste container with "Hazardous Waste" and "Nopinone".[4]
Include the accumulation start date.

Storage: Store the sealed waste container in a designated satellite accumulation area.[5]
The area should be well-ventilated and away from sources of ignition.[3] Use secondary
containment to prevent spills.

Disposal: Arrange for a licensed hazardous waste disposal service to collect the waste for
incineration.[3]

Protocol 2: Management of Nopinone Spills

In the event of a nopinone spill, immediate and appropriate action is necessary to mitigate
risks.

o Evacuation and Ventilation: Evacuate non-essential personnel from the immediate area.
Ensure the area is well-ventilated, preferably within a chemical fume hood.[3]
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Control Ignition Sources: Remove all sources of heat, sparks, and open flames from the
area.[3]

Personal Protective Equipment (PPE): Before addressing the spill, don the appropriate PPE,
including safety goggles, chemical-resistant gloves, a lab coat, and respiratory protection if
necessary.[3]

Containment:

o For liquid spills, cover and contain the spill with an inert, non-combustible absorbent
material such as sand, diatomite, or a universal binder.

Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a designated hazardous waste container.

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then wash
with soap and water. Collect all cleaning materials as hazardous waste.

Reporting: Report the spill to the laboratory supervisor and the institution's Environmental
Health & Safety (EHS) department.

Nopinone Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of nopinone
waste in a laboratory setting.
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Caption: Logical workflow for the proper disposal of nopinone waste.
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By adhering to these detailed procedures, laboratory professionals can effectively manage
nopinone waste, ensuring a safe working environment and minimizing environmental impact.
Always consult your institution's specific safety protocols and the most current Safety Data
Sheet (SDS) for the chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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